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Compound of Interest

Compound Name: Gold-198

Cat. No.: B156924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Gold-198 (¹⁹⁸Au), a significant radionuclide with applications in medicine and research. The

information is presented to support advanced research and development activities.

Physical Properties
Gold-198 is a synthetic radioisotope of gold. Its key physical characteristics are summarized in

the table below, providing essential data for dosimetry, shielding, and experimental design.

Property Value

Half-life 2.6946 days[1]

Decay Mode Beta-minus (β⁻) and Gamma (γ)[2][3]

Daughter Nuclide Mercury-198 (¹⁹⁸Hg) (Stable)[2][3]

Beta Decay Energy (Eβmax) 0.961 MeV[1]

Gamma Decay Energy 0.412 MeV (most prominent)[1]

Atomic Mass 197.9682437 Da[1]

Spin 2-[1]
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Production
The primary method for producing Gold-198 is through neutron activation of the stable isotope

Gold-197 (¹⁹⁷Au). This process typically occurs in a nuclear reactor.[2][4]

The nuclear reaction is as follows:

¹⁹⁷Au + ¹n → ¹⁹⁸Au + γ

This reaction involves the capture of a thermal neutron by the ¹⁹⁷Au nucleus, resulting in the

formation of ¹⁹⁸Au in an excited state, which then de-excites by emitting a gamma ray.

Chemical Properties and Compounds
Gold-198 exhibits the chemical behavior of gold. In research and medical applications, it is

often used in the form of nanoparticles or colloidal solutions.[2][5] The preparation of these

forms is a critical aspect of its use in targeted radionuclide therapy and as a tracer.

Elemental gold is resistant to most acids but dissolves in aqua regia (a mixture of nitric acid

and hydrochloric acid).[1] This property is utilized in the initial processing of reactor-irradiated

gold targets.

Radiopharmaceuticals: Gold-198 is a component of various radiopharmaceuticals, most

notably as colloidal ¹⁹⁸Au for brachytherapy.[6] Research is actively exploring the use of ¹⁹⁸Au

nanoparticles for targeted cancer therapy.[7] These nanoparticles can be functionalized with

targeting ligands to enhance their accumulation in tumor tissues.

Experimental Protocols
Synthesis of Gold-198 Nanoparticles (Citrate Reduction
Method)
This protocol describes a common method for synthesizing Gold-198 nanoparticles from a

chloroauric acid precursor.

Materials:

Irradiated Gold-197 foil (now Gold-198)
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Aqua regia (3:1 mixture of concentrated HCl and HNO₃)

Sodium citrate solution

Deionized water

Heating mantle and reflux condenser

Procedure:

Dissolution of Activated Gold: Dissolve the neutron-activated Gold-198 foil in aqua regia

under controlled heating. This converts the metallic gold into chloroauric acid (HAu¹⁹⁸Cl₄).[1]

[8]

Preparation of Chloroauric Acid Solution: Repeatedly heat and evaporate the solution with

the addition of hydrochloric acid to remove residual nitric acid, yielding a purified HAu¹⁹⁸Cl₄

solution.[8]

Nanoparticle Synthesis:

Prepare a dilute aqueous solution of HAu¹⁹⁸Cl₄.

Heat the solution to boiling under reflux.

Rapidly add a solution of sodium citrate while stirring vigorously.[1][8]

The solution will change color, indicating the formation of gold nanoparticles. The final

color is typically a ruby red.

Purification and Characterization: The resulting Gold-198 nanoparticle suspension can be

purified and characterized for size, shape, and radioactivity.

Visualizations
Decay Scheme of Gold-198
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¹⁹⁸Au (Z=79, N=119) ¹⁹⁸Hg (Z=80, N=118)

β⁻ (0.961 MeV)

¹⁹⁸Hg* (Excited State)

γ (0.412 MeV)

Click to download full resolution via product page

Caption: Simplified decay scheme of Gold-198 to stable Mercury-198.

Experimental Workflow: From Production to Application
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Experimental Workflow of Gold-198
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Caption: Workflow from Gold-198 production to its application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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